![molecular formula C11H11BrF3NO B8715221 N-[4-bromo-3-(trifluoromethyl)phenyl]-2-methylpropanamide CAS No. 40787-97-1](/img/structure/B8715221.png)
N-[4-bromo-3-(trifluoromethyl)phenyl]-2-methylpropanamide
Cat. No. B8715221
Key on ui cas rn:
40787-97-1
M. Wt: 310.11 g/mol
InChI Key: XFHVUTWFOYWTDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([C:9]([F:10])([F:11])[F:12])[cH:4][c:5]([NH2:6])[cH:7][cH:8]1.[C:13]([CH:14]([CH3:15])[CH3:16])(=[O:17])[Cl:18].[cH:19]1[cH:20][cH:21][n:22][cH:23][cH:24]1>>[Br:1][c:2]1[c:3]([C:9]([F:10])([F:11])[F:12])[cH:4][c:5]([NH:6][C:13]([CH:14]([CH3:15])[CH3:16])=[O:17])[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccc(Br)c(C(F)(F)F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)C(=O)Nc1ccc(Br)c(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
